2-Bromo-5-(2-ethoxyethoxy)-1,3-dimethylbenzene

• Molecular Formula: C12H17BrO2
• Molecular Weight: 273.17 g/mol
• IUPAC Name: 2-bromo-5-(2-ethoxyethoxy)-1,3-dimethylbenzene
• InChI: InChI=1S/C12H17BrO2/c1-4-14-5-6-15-11-7-9(2)12(13)10(3)8-11/h7-8H,4-6H2,1-3H3
• InChI Key: IMCZAPQFUFBYDQ-UHFFFAOYSA-N
• Canonical SMILES: CCOCCOC1=CC(=C(C(=C1)C)Br)C

Description

2-Bromo-5-(2-ethoxyethoxy)-1,3-dimethylbenzene is a useful research compound. Its molecular formula is C12H17BrO2 and its molecular weight is 273.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 4-bromo-3,5-dimethylphenol (12 g, 59.7 mmol), potassium iodide (1.5 g, 9.0 mmol) and potassium carbonate (9.9 g, 71.6 mmol) in N,N-dimethylformamide (80 mL) was added 2-chloroethyl ethyl ether (9.7 g, 89.3 mmol) at room temperature with stirring and the mixture was stirred at 70° C. for 2 days. The reaction mixture was cooled and concentrated under reduced pressure. The residue was partitioned between ethyl acetate and water. The organic layer was washed with saturated brine, dried over magnesium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (hexane/ethyl acetate=19/1) to give the title compound (15.9 g, yield 98%) as a yellow oil.

Synthesis routes and methods II

Procedure details

According to a method described in [WO 2005/063729 pamphlet, (Reference Example 31)], from 4-bromo-3,5-dimethylphenol (10.0 g) and 2-chloroethyl ethyl ether (5.94 mL), the subject compound (12.8 g) was obtained as a colorless oil.